2-(6-Methoxyindan-1-yl)acetonitrile
Cat. No. B8543991
M. Wt: 187.24 g/mol
InChI Key: LCBMTXZTEDATHA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:16][OH:17].[CH3:1][O:2][c:3]1[cH:4][cH:5][c:6]2[c:10]([cH:11]1)[CH:9]([CH2:12][C:13]#[N:14])[CH2:8][CH2:7]2.[NH3:15]>>[CH3:1][O:2][c:3]1[cH:4][cH:5][c:6]2[c:10]([cH:11]1)[CH:9]([CH2:12][CH2:13][NH2:14])[CH2:8][CH2:7]2
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
CO
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
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COc1ccc2c(c1)C(CC#N)CC2
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
N
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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COc1ccc2c(c1)C(CCN)CC2
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
